Imidazo[1,2-a]pyridin-2(3H)-one, 3,3-bis(phenylmethyl)-

• IUPAC Name: 3,3-dibenzylimidazo[1,2-a]pyridin-2-one
• InChI: InChI=1S/C21H18N2O/c24-20-21(15-17-9-3-1-4-10-17,16-18-11-5-2-6-12-18)23-14-8-7-13-19(23)22-20/h1-14H,15-16H2
• InChI Key: AGKKYNURMHHCFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2(C(=O)N=C3N2C=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C21H18N2O
• DSSTOX Substance ID: DTXSID20433235
• Molecular Weight: 314.4 g/mol
• CAS RN: 324077-62-5

Description

ZSET-845 is a cognitive enhancer that increases the activity of choline acetyltransferase in the hippocampus of rats. This compound has shown potential in improving cognitive functions and is being studied for its applications in treating cognitive disorders such as Alzheimer’s disease .

Scientific Research Applications

ZSET-845 has several scientific research applications:

Chemistry: It is used as a model compound to study the activity of choline acetyltransferase and related enzymes.

Biology: ZSET-845 is used in studies involving cognitive functions and memory enhancement in animal models.

Medicine: The compound is being investigated for its potential in treating cognitive disorders such as Alzheimer’s disease. .

Industry: While its industrial applications are still under research, ZSET-845 could potentially be used in the development of cognitive enhancers and related pharmaceuticals

Future Directions

Imidazo[1,2-a]pyridin-2(3H)-one, 3,3-bis(phenylmethyl)- and its derivatives have shown a broad range of biological activities. This review is mainly based on the pattern and position of the substitution, and should help the scientific community to bring about future developments.

Preparation Methods

The synthesis of ZSET-845 involves several steps, starting with the preparation of the core azaindolizinone structure. The synthetic route typically includes the following steps:

Formation of the azaindolizinone core: This involves the cyclization of appropriate precursors under controlled conditions.

Functionalization: The core structure is then functionalized with benzyl groups to form the final compound

Chemical Reactions Analysis

ZSET-845 undergoes several types of chemical reactions:

Oxidation: ZSET-845 can undergo oxidation reactions, particularly at the benzyl groups.

Reduction: The compound can also be reduced under specific conditions.

Substitution: Various substitution reactions can occur, especially at the nitrogen atoms in the azaindolizinone core

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Mechanism of Action

ZSET-845 exerts its effects by enhancing the activity of choline acetyltransferase, an enzyme responsible for the synthesis of acetylcholine. Acetylcholine is a neurotransmitter that plays a crucial role in cognitive functions, including learning and memory. By increasing choline acetyltransferase activity, ZSET-845 boosts acetylcholine levels in the hippocampus, leading to improved cognitive performance .

Comparison with Similar Compounds

ZSET-845 is unique in its ability to enhance choline acetyltransferase activity without inhibiting acetylcholinesterase, another enzyme involved in acetylcholine metabolism. Similar compounds include:

Donepezil: A well-known cognitive enhancer that inhibits acetylcholinesterase.

Tacrine: Another acetylcholinesterase inhibitor used in the treatment of Alzheimer’s disease.

Rivastigmine: A dual inhibitor of acetylcholinesterase and butyrylcholinesterase

Compared to these compounds, ZSET-845 offers a different mechanism of action by directly enhancing choline acetyltransferase activity, making it a promising candidate for further research and development in cognitive enhancement therapies .